Acetoxyvalerenic Acid

• IUPAC Name: (E)-3-[(1R,4S,7R,7aR)-1-acetyloxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid
• InChI: InChI=1S/C17H24O4/c1-9-5-6-13(7-11(3)17(19)20)15-10(2)8-14(16(9)15)21-12(4)18/h7,9,13-14,16H,5-6,8H2,1-4H3,(H,19,20)/b11-7+/t9-,13+,14-,16+/m1/s1
• InChI Key: VBBXZFLAYWAXSK-HYJCDKNOSA-N
• Canonical SMILES: CC1CCC(C2=C(CC(C12)OC(=O)C)C)C=C(C)C(=O)O
• Isomeric SMILES: C[C@@H]1CC[C@H](C2=C(C[C@H]([C@H]12)OC(=O)C)C)/C=C(\C)/C(=O)O
• Molecular Formula: C17H24O4
• DSSTOX Substance ID: DTXSID3033145
• Molecular Weight: 292.4 g/mol
• CAS RN: 81397-67-3

Description

Acetoxyvalerenic acid is a derivative of valerenic acid. It is a component of the essential oil of valerian and has a hypnotic effect. It is a sesquiterpenic acid that has been found in Valeriana roots. It is cytotoxic to GLC-4 and COLO 320 cells.

Synthesis Analysis

Acetoxyvalerenic acid is extracted from dry ground rhizomes of valerian (Valeriana officinalis L.). The extraction process is influenced by factors such as ethanol concentration in the solvent, extraction temperature, and drug particle size. Increased processing temperature favors extraction kinetics but also provokes moderate degradation of valerenic acids.

Physical And Chemical Properties Analysis

Acetoxyvalerenic acid has a molar mass of 292.37 g/mol. Its density is approximately 1 g/cm³. It is stored at a temperature of -20 °C.

Scientific Research Applications

Sedative Properties

. . .

Hypnotic Effect

. This makes it potentially useful in the treatment of sleep disorders and conditions associated with anxiety.

Phytotherapy Applications

. .

Anxiolytic Activity

. This suggests that it could play a role in regulating anxiety levels.

Neuroprotective Activity

. This could make it a potential candidate for the treatment of neurodegenerative disorders.

Potential Medical Applications

.

Mechanism of Action

Target of Action

Acetoxyvalerenic Acid, a derivative of valerenic acid, primarily targets the GABA-A receptors . These receptors play a crucial role in inhibitory neurotransmission in the central nervous system . Acetoxyvalerenic Acid also interacts with the 5-HT 5A receptor , a serotonin receptor subtype distributed in the suprachiasmatic nucleus, a tiny brain region implicated in the sleep-wake cycle .

Mode of Action

Acetoxyvalerenic Acid interacts with its targets in a unique way. Instead, it binds to identical binding sites . This interaction with GABA-A receptors is thought to contribute to the anxiolytic effects of valerian extracts . The addition of acetoxyvalerenic acid has been found to abolish the anxiolytic action of valerenic acid .

Biochemical Pathways

The primary biochemical pathway affected by Acetoxyvalerenic Acid is the GABAergic pathway . This pathway involves the neurotransmitter gamma-aminobutyric acid (GABA), which is known for its inhibitory effects on neuronal activity. By interacting with GABA-A receptors, Acetoxyvalerenic Acid can influence this pathway and potentially alter neuronal excitability .

Pharmacokinetics

It is known that the compound is a lipid found in the essential oil of the valerian plant . This suggests that it may be lipophilic and could potentially cross the blood-brain barrier. More research is needed to fully understand the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Acetoxyvalerenic Acid.

Safety and Hazards

Acetoxyvalerenic acid should be handled with care to avoid dust formation. It is recommended to avoid breathing mist, gas, or vapors and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised. It is also important to ensure adequate ventilation and to remove all sources of ignition.